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Compound of Interest

Compound Name: CC-885

Cat. No.: B15603499

Application Notes and Protocols for CC-885
For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed information on the solubility and preparation of CC-
885 for in vivo studies, along with an overview of its mechanism of action.

Introduction

CC-885 is a potent and novel modulator of the E3 ubiquitin ligase Cereblon (CRBN). It exhibits
significant anti-tumor activity by inducing the degradation of specific target proteins, known as
neosubstrates. This document outlines the essential protocols for handling and preparing CC-
885 for preclinical research, ensuring reproducible and effective experimental outcomes.

Data Presentation
Table 1: Solubility of CC-885
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. Molar
Concentration .
Solvent Concentration Notes
(mg/mL)
(mM)
Fresh, moisture-free
DMSO is
recommended as
DMSO 40 - 88 mg/mL][1] 90.72 - 199.6 mM[1] absorbed moisture
can reduce solubility.
[1] Sonication may be
required.[2][3]
10% DMSO >> 40%
Forms a suspended
PEG300 >> 5% ) o
2.25 mg/mL[2] 5.10 mM[2] solution; sonication is
Tween-80 >> 45%
) needed.[2]
saline
10% DMSO >> 90% Forms a clear
) > 2.25 mg/mL[2] >5.10 mM[2] )
corn oil solution.[2]

Signaling Pathway

CC-885 functions as a "molecular glue," bringing together the CRBN E3 ubiquitin ligase and
specific neosubstrates, which are not typically targeted by CRBN.[4][5][6] This induced
proximity leads to the ubiquitination and subsequent proteasomal degradation of these target
proteins. Key neosubstrates of CC-885 include the translation termination factor GSPT1 and
the polo-like kinase 1 (PLK1).[5][6][7][8][9] The degradation of these proteins is central to the
anti-proliferative and pro-apoptotic effects of CC-885 in cancer cells.[5][6]
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CC-885 mechanism of action.

Experimental Protocols

Preparation of CC-885 for In Vivo Administration

This protocol details the preparation of CC-

models.

Materials:

CC-885 powder

Dimethyl sulfoxide (DMSO), anhydrous
PEG300

Tween-80

Saline (0.9% NacCl) or Corn oll

Sterile microcentrifuge tubes

885 for intraperitoneal (i.p.) injection in animal
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o Sterile syringes and needles
e Vortex mixer
e Sonicator
Protocol 1: Aqueous Suspension
This formulation results in a suspended solution and is suitable for many in vivo applications.
e Prepare Stock Solution:
o Weigh the required amount of CC-885 powder in a sterile microcentrifuge tube.
o Add DMSO to a final concentration of 10% of the total desired volume.
o Vortex thoroughly and sonicate if necessary to fully dissolve the CC-885.
e Add Co-solvents:
o Add PEG300 to a final concentration of 40% of the total volume. Vortex to mix.
o Add Tween-80 to a final concentration of 5% of the total volume. Vortex to mix.

¢ Final Formulation:

o

Add saline to bring the solution to the final desired volume (45%).

[¢]

Vortex thoroughly to ensure a uniform suspension.

[e]

This formulation results in a solubility of approximately 2.25 mg/mL (5.10 mM).[2]

[e]

Note: This is a suspension and should be well-mixed before each administration to ensure
consistent dosing.

Protocol 2: Oil-based Solution

This formulation results in a clear solution.
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e Prepare Stock Solution:
o Weigh the required amount of CC-885 powder in a sterile microcentrifuge tube.
o Add DMSO to a final concentration of 10% of the total desired volume.
o Vortex thoroughly and sonicate if necessary to fully dissolve the CC-885.
» Final Formulation:
o Add corn oil to bring the solution to the final desired volume (90%).
o Vortex thoroughly until a clear solution is obtained.
o This formulation achieves a solubility of at least 2.25 mg/mL (5.10 mM).[2]
Important Considerations:
¢ Itis recommended to prepare the working solution fresh on the day of use.[10]

« If precipitation occurs during preparation, gentle heating and/or sonication can be used to aid
dissolution.[10]

e The provided solvent percentages represent their volumetric ratio in the final solution.[10]
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In Vivo Formulation Workflow

Aqueous Suspension Oil-based Solution

Weigh CC-885 Weigh CC-885

[ Add 10% DMSO

[ Add 40% PEG300

'

[Add 5% Tween-80

Add 10% DMSO

:

Add 90% Corn Qil

U/

N

[ Add 45% Saline j

Vortex/Sonicate

Click to download full resolution via product page

CC-885 in vivo preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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